Cas no 1258-19-1 (Heptanedinitrile,2,2,6,6-tetraphenyl-)

• Product Name: Heptanedinitrile,2,2,6,6-tetraphenyl-
• CAS No: 1258-19-1
• MF: C₃₁H₂₆N₂
• MW: 426.551547527313
• CID: 172935
• PubChem ID: 324015
• Update Time: 2025-04-19

Heptanedinitrile,2,2,6,6-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Heptanedinitrile,2,2,6,6-tetraphenyl-
• 2,2,6,6-tetraphenylheptanedinitrile
• 1,1,5,5-Tetraphenyl-1,5-dicyan-pentan
• 2,2,6,6-Tetraphenyl-heptandinitril
• 2,2,6,6-Tetraphenyl-heptandisaeure-dinitril
• 2,2,6,6-tetraphenyl-heptanedinitrile
• 2,2,6,6-Tetraphenyl-pimelinsaeure-dinitril
• 2.2.6.6-Tetraphenyl-pimelinsaeure-dinitril
• AC1L89U7
• NSC287519
• NSC-287519
• 1258-19-1
• DTXSID90314709

• Inchi： 1S/C31H26N2/c32-24-30(26-14-5-1-6-15-26,27-16-7-2-8-17-27)22-13-23-31(25-33,28-18-9-3-10-19-28)29-20-11-4-12-21-29/h1-12,14-21H,13,22-23H2
• InChI Key： YVWJRNWXEJCHGT-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC(C#N)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 426.20978
• Monoisotopic Mass: 426.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58
• LogP: 7.17646